Cas no 1187479-94-2 (3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole)
3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole
- 3-(4-Bromo-phenyl)-5-p-tolyl-1H-pyrazole
- 1H-Pyrazole, 3-(4-bromophenyl)-5-(4-methylphenyl)-
-
- Inchi: 1S/C16H13BrN2/c1-11-2-4-12(5-3-11)15-10-16(19-18-15)13-6-8-14(17)9-7-13/h2-10H,1H3,(H,18,19)
- InChI Key: WCODYDYXOFEMQR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C=C(C2C=CC(C)=CC=2)NN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 281
- XLogP3: 4.6
- Topological Polar Surface Area: 28.7
3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488291-1g |
3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole |
1187479-94-2 | 97% | 1g |
$480 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD607267-1g |
3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole |
1187479-94-2 | 97% | 1g |
¥3367.0 | 2023-04-05 |
3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole
Comprehensive Overview of 3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole (CAS No. 1187479-94-2)
3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. With the CAS number 1187479-94-2, this compound is often searched alongside terms like "pyrazole derivatives applications" and "bromophenyl compounds in drug discovery", reflecting its relevance in modern chemistry. Its molecular framework combines a pyrazole core with 4-bromophenyl and p-tolyl substituents, making it a versatile intermediate for synthesizing more complex molecules.
Recent studies highlight the growing interest in heterocyclic compounds like 3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole for their potential in targeting enzyme inhibition and modulating biological pathways. Researchers frequently explore its role in cancer therapeutics and anti-inflammatory agents, aligning with trending searches such as "pyrazole-based drug candidates 2024". The compound's bromine atom also offers opportunities for further functionalization, a topic often queried as "bromophenyl group reactivity" in academic databases.
From a synthetic chemistry perspective, CAS 1187479-94-2 exemplifies the importance of cross-coupling reactions in constructing aryl-substituted pyrazoles. This methodology is frequently discussed in forums on "green chemistry alternatives", as scientists seek eco-friendly routes to such intermediates. The compound's crystalline properties and solubility profiles are additional areas of investigation, particularly for formulations in biomedical imaging applications.
Industrial applications of 3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole extend to organic electronics, where its conjugated system contributes to charge transport materials. Searches for "pyrazole-based OLED materials" underscore this niche. Quality control protocols for this compound often involve HPLC purity analysis and spectroscopic characterization, topics frequently raised in "analytical method validation" discussions.
Environmental considerations surrounding bromoaromatic compounds have led to studies on biodegradation pathways of derivatives like 1187479-94-2. This aligns with popular queries about "sustainable pharmaceutical intermediates". The compound's stability under various pH conditions makes it a subject of "preformulation studies" in drug development pipelines.
Future research directions for 3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole may explore its structure-activity relationships through computational modeling, a hot topic in "AI-assisted drug design" communities. Patent landscapes reveal growing IP activity around similar pyrazole scaffolds, particularly for kinase inhibitors – a connection often made in "targeted therapy" literature searches.
1187479-94-2 (3-(4-Bromophenyl)-5-(p-tolyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)